Cas no 99902-75-7 (6-(4-methylphenoxy)pyridine-3-carbonitrile)

• Product Name: 6-(4-methylphenoxy)pyridine-3-carbonitrile
• CAS No: 99902-75-7
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 1993031
• PubChem ID: 514831
• Update Time: 2025-04-21

6-(4-methylphenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylphenoxy)pyridine-3-carbonitrile
• 3-pyridinecarbonitrile, 6-(4-methylphenoxy)-
• SCHEMBL8237112
• CHEMBL137245
• AKOS000184935
• 99902-75-7
• DTXSID10244317

• Inchi： 1S/C13H10N2O/c1-10-2-5-12(6-3-10)16-13-7-4-11(8-14)9-15-13/h2-7,9H,1H3
• InChI Key： IZHLMEHEGRNQMP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 210.079313
• Monoisotopic Mass: 210.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.19
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.602